Cas no 2138120-99-5 (1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane)

• Product Name: 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane
• CAS No: 2138120-99-5
• MF: C₁₄H₂₅IO
• MW: 336.252177000046
• CID: 6206480
• PubChem ID: 165493467
• Update Time: 2025-05-17

1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane
• 1-(iodomethyl)-4-methyl-1-[(3-methylcyclopentyl)oxy]cyclohexane
• 2138120-99-5
• EN300-1136478

• Inchi： 1S/C14H25IO/c1-11-5-7-14(10-15,8-6-11)16-13-4-3-12(2)9-13/h11-13H,3-10H2,1-2H3
• InChI Key： RYJQODRDMBXXFS-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OC1CCC(C)C1

Computed Properties

• Exact Mass: 336.09501g/mol
• Monoisotopic Mass: 336.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane

Comprehensive Guide to 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane (CAS No. 2138120-99-5)

1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane (CAS No. 2138120-99-5) is a specialized organic compound with unique structural and chemical properties. This compound, featuring a cyclohexane backbone substituted with an iodomethyl group and a 3-methylcyclopentyl ether moiety, has garnered attention in pharmaceutical and material science research. Its molecular complexity makes it a valuable intermediate in synthetic chemistry, particularly for developing novel bioactive molecules and advanced materials.

The compound's iodomethyl functional group is particularly noteworthy, as it offers reactivity for further chemical modifications, such as nucleophilic substitutions or cross-coupling reactions. Researchers are increasingly exploring its potential in drug discovery, where it can serve as a building block for targeted therapeutics. Additionally, its cyclohexane and cyclopentyl rings contribute to its stability, making it suitable for applications requiring robust molecular frameworks.

In recent years, the demand for custom synthetic intermediates like 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane has surged, driven by advancements in precision medicine and green chemistry. Scientists are investigating its role in creating sustainable catalysts and biodegradable polymers, aligning with global trends toward environmentally friendly solutions. Its CAS No. 2138120-99-5 is frequently cited in patent literature, highlighting its relevance in cutting-edge research.

From a commercial perspective, 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane is available through specialized chemical suppliers, often in high purity grades for laboratory use. Its pricing and availability may vary depending on market demand and synthetic complexity. Researchers looking for high-quality intermediates or custom synthesis services often prioritize suppliers with stringent quality control measures to ensure reproducibility in their experiments.

Safety and handling of 1-(iodomethyl)-4-methyl-1-(3-methylcyclopentyl)oxycyclohexane require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its iodine-containing structure warrants careful storage away from light and moisture to maintain stability. Regulatory compliance varies by region, so users should consult local guidelines for specific handling protocols.

Looking ahead, the versatility of CAS No. 2138120-99-5 positions it as a compound of interest for future innovations. Whether in drug development, material science, or catalytic applications, its unique properties continue to inspire research across disciplines. For those seeking detailed technical data or synthesis protocols, peer-reviewed journals and chemical databases remain invaluable resources.